Cas no 1494097-48-1 (3-amino-2-(diethylamino)pyridine-4-carboxylic acid)

• Product Name: 3-amino-2-(diethylamino)pyridine-4-carboxylic acid
• CAS No: 1494097-48-1
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6156836
• PubChem ID: 65698718
• Update Time: 2025-05-20

3-amino-2-(diethylamino)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(diethylamino)pyridine-4-carboxylic acid
• EN300-1144224
• 1494097-48-1
• AKOS015038345

• Inchi： 1S/C10H15N3O2/c1-3-13(4-2)9-8(11)7(10(14)15)5-6-12-9/h5-6H,3-4,11H2,1-2H3,(H,14,15)
• InChI Key： CKVYQULRCHWTMA-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C=1N)N(CC)CC)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.4Ų

Additional information on 3-amino-2-(diethylamino)pyridine-4-carboxylic acid

3-Amino-2-(Diethylamino)Pyridine-4-Carboxylic Acid: A Comprehensive Overview

3-Amino-2-(diethylamino)pyridine-4-carboxylic acid, also known by its CAS number 1494097-48-1, is a versatile compound with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and biological activities. The structure of 3-amino-2-(diethylamino)pyridine-4-carboxylic acid consists of a pyridine ring substituted with an amino group at position 3, a diethylamino group at position 2, and a carboxylic acid group at position 4. These functional groups confer the compound with a range of reactivity and applicability in different fields.

The synthesis of 3-amino-2-(diethylamino)pyridine-4-carboxylic acid involves multi-step organic reactions, often starting from pyridine derivatives. The introduction of the amino and diethylamino groups is typically achieved through nucleophilic substitution or amide coupling reactions. The carboxylic acid group can be introduced via oxidation or hydrolysis reactions, depending on the starting material. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes.

3-Amino-2-(diethylamino)pyridine-4-carboxylic acid exhibits interesting chemical properties due to the presence of electron-donating and electron-withdrawing groups on the pyridine ring. The amino group at position 3 acts as an electron-donating substituent, while the diethylamino group at position 2 further enhances the electron density on the ring. The carboxylic acid group at position 4 introduces acidity and can participate in hydrogen bonding, making it suitable for various chemical transformations. These properties make the compound a valuable building block in organic synthesis.

In terms of biological activity, 3-amino-2-(diethylamino)pyridine-4-carboxylic acid has shown potential as a ligand in metalloenzyme inhibition studies. The ability of the compound to coordinate with metal ions such as zinc and copper has been explored in recent research, highlighting its role in modulating enzyme activity. Additionally, the compound has been investigated for its antioxidant properties, which could be beneficial in pharmaceutical applications.

The application of 3-amino-2-(diethylamino)pyridine-4-carboxylic acid extends beyond biology into materials science. Its ability to form coordination polymers with transition metals has been utilized in the development of novel materials with tailored magnetic and electronic properties. Recent studies have demonstrated that incorporating this compound into polymer matrices can enhance the mechanical strength and thermal stability of the resulting materials.

In conclusion, 3-amino-2-(diethylamino)pyridine-4-carboxylic acid is a multifaceted compound with diverse applications across chemistry, biology, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to explore new chemical reactions, develop advanced materials, or design bioactive molecules. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in both academic and industrial settings.